Cas no 64982-63-4 ((1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline)
64982-63-4 structure
Product Name:(1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline
CAS No:64982-63-4
MF:C11H15N
MW:161.243502855301
CID:1115411
PubChem ID:11593481
Update Time:2025-04-20
(1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline
- SCHEMBL8023492
- Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1S)-
- DTXSID301215681
- 64982-63-4
- (s)-1,2-dimethyl-1,2,3,4-tetrahydroisoquinoline
- (R,S)-1,2-Dimethyl-1,2,3,4-tetrahydro-isoquinoline
-
- Inchi: 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m0/s1
- InChI Key: ANEGOXNGPXRGPY-VIFPVBQESA-N
- SMILES: N1(C)CCC2C=CC=CC=2[C@@H]1C
Computed Properties
- Exact Mass: 161.12055
- Monoisotopic Mass: 161.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
(1S)-1,2,3,4-tetrahydro-1,2-dimethyl-Isoquinoline Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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